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Compound of Interest

Compound Name: AC-RYYRIK-NH2 TFA

Cat. No.: B13912388

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Ac-RYYRIK-NH2 TFA peptide is a synthetic hexapeptide that acts as a potent partial
agonist for the opioid receptor-like 1 (ORL1) receptor, also known as the nociceptin/orphanin
FQ (N/OFQ) receptor.[1] This receptor is a G-protein coupled receptor (GPCR) involved in a
variety of physiological processes, including pain perception, anxiety, and learning and
memory. The peptide is supplied as a trifluoroacetate (TFA) salt, which originates from the
purification process. These application notes provide detailed protocols for the reconstitution,
storage, and handling of Ac-RYYRIK-NH2 TFA to ensure its stability and optimal performance
in research applications.

Peptide Specifications
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Property Value

Sequence Ac-Arg-Tyr-Tyr-Arg-lle-Lys-NH2
Modifications N-terminal Acetylation, C-terminal Amidation
Molecular Formula C44H70N14009 (peptide base)

Molecular Weight 939.14 g/mol (peptide base)

Counter-ion Trifluoroacetic Acid (TFA)

Purity Typically >95% as determined by HPLC
Appearance White lyophilized powder

Reconstitution of Lyophilized Peptide

Proper reconstitution of the lyophilized Ac-RYYRIK-NH2 TFA peptide is critical for its biological
activity and experimental reproducibility. It is recommended to initially prepare a concentrated
stock solution, which can then be diluted to the desired experimental concentration.

3.1. Recommended Solvents

The choice of solvent depends on the experimental requirements. Due to the presence of basic
amino acid residues (Arginine and Lysine), this peptide is expected to be soluble in aqueous
solutions. For applications requiring organic solvents, dimethyl sulfoxide (DMSO) is a common
choice.

» Sterile, deionized water: Suitable for most in vitro and in vivo applications.

» Phosphate-Buffered Saline (PBS) at pH 7.2-7.4: Recommended for cell-based assays to
maintain physiological pH.

» Dimethyl Sulfoxide (DMSO): Useful for preparing high-concentration stock solutions. Note
that DMSO can be toxic to cells at higher concentrations.

3.2. Reconstitution Protocol
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» Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for 15-30 minutes to prevent condensation of moisture.

» Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom of the vial.

o Solvent Addition: Carefully add the desired volume of the chosen solvent to the vial. For

example, to prepare a 1 mg/mL stock solution from 1 mg of peptide, add 1 mL of solvent.

o Dissolution: Gently vortex or sonicate the vial to ensure complete dissolution of the peptide.

Visually inspect the solution to ensure it is clear and free of particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the

reconstituted peptide stock solution into single-use volumes.

Storage of Ac-RYYRIK-NH2 TFA

Proper storage is essential to maintain the integrity and activity of the peptide.

4.1. Lyophilized Peptide

Storage Temperature

Shelf Life (General
Guideline)

Notes

Recommended for long-term

-20°C Up to 24 months

storage.
-80°C Greater than 24 months Ideal for archival purposes.
4°C Short-term (weeks to months) Suitable for temporary storage.

Room Temperature

Short-term (days to weeks)

Not recommended for

extended periods.

4.2. Reconstituted Peptide

The stability of the reconstituted peptide is dependent on the solvent and storage temperature.
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Storage Shelf Life (General
Solvent o Notes
Temperature Guideline)
Avoid repeated
Water -20°C Up to 3 months
freeze-thaw cycles.
Avoid repeated
PBS -20°C Up to 3 months
freeze-thaw cycles.
DMSO solidifies at
-20°C, which can
DMSO -20°C Up to 6 months

protect the peptide

from degradation.

Note: The provided shelf-life data are general guidelines. For critical applications, it is
recommended to perform stability studies for your specific experimental conditions.

Experimental Protocols
5.1. Protocol for Determining Peptide Solubility

Since specific quantitative solubility data for Ac-RYYRIK-NH2 TFA is not readily available, the
following protocol can be used to determine its solubility in a solvent of choice.

e Weigh out a small, precise amount of the lyophilized peptide (e.g., 1 mg).
e Add a small, measured volume of the solvent (e.g., 100 uL) to the peptide.
o Gently vortex or sonicate the mixture.

 Visually inspect for complete dissolution.

« If the peptide dissolves completely, continue to add small, measured volumes of the solvent,
vortexing/sonicating after each addition, until the solution becomes saturated (i.e., solid
particles are visible).

e The solubility can then be calculated based on the total volume of solvent used to dissolve
the peptide just before saturation.
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5.2. Protocol for Assessing Peptide Stability

This protocol provides a framework for assessing the stability of the reconstituted peptide over
time.

¢ Reconstitute the peptide in the desired solvent to a known concentration.

 Aliquot the solution into multiple tubes for analysis at different time points (e.g., 0, 24, 48, 72
hours, 1 week, 1 month).

o Store the aliquots at the desired temperature(s) (e.g., 4°C, -20°C).

e At each time point, analyze an aliquot using a suitable analytical method, such as High-
Performance Liquid Chromatography (HPLC), to assess the peptide's purity and identify any
degradation products.

Compare the results to the initial time point (T=0) to determine the rate of degradation.

The Role of TFA and Considerations for its Removal

Trifluoroacetic acid (TFA) is a remnant from the peptide synthesis and purification process.
While generally not problematic for most in vitro applications, TFA can affect certain cell-based
assays and in vivo studies. If TFA is a concern for your experiments, methods for its removal or
exchange with a more biocompatible counter-ion like acetate or hydrochloride are available.
These methods typically involve ion-exchange chromatography or repeated lyophilization from
an HCI solution.

Visualizing Workflows and Pathways

7.1. Experimental Workflow for Peptide Reconstitution and Storage
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Caption: Workflow for reconstituting and storing the Ac-RYYRIK-NH2 TFA peptide.
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7.2. ORL1 Receptor Signaling Pathway

The Ac-RYYRIK-NH2 peptide is an agonist for the ORL1 receptor, which primarily couples to
inhibitory G-proteins (Gi/o). Activation of the ORL1 receptor leads to the inhibition of adenylyl
cyclase and modulation of ion channels. There is also evidence for coupling to other G-

proteins, leading to the activation of the mitogen-activated protein kinase (MAPK) cascades.
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Caption: Simplified signaling pathway of the ORL1 receptor upon activation by Ac-RYYRIK-
NH2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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